Cas no 288309-07-9 (5-Acetyl-2-fluorobenzonitrile)

• Product Name: 5-Acetyl-2-fluorobenzonitrile
• CAS No: 288309-07-9
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD09831931
• CID: 248852
• PubChem ID: 22458389
• Update Time: 2025-11-07

5-Acetyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2-fluorobenzonitrile
• 5-ACETYL-2-FLUORO-BENZONITRILE
• Benzonitrile,5-acetyl-2-fluoro-
• 3-Cyano-4-fluoroacetophenone
• Benzonitrile, 5-acetyl-2-fluoro-
• 2-Fluoro-5-acetylbenzonitrile
• 3'-CYANO-4'-FLUOROACETOPHENONE
• KSC497K2L
• IALQSFWZHKEBOR-UHFFFAOYSA-N
• 3-Acetyl-6-fluorobenzenecarbonitrile
• CL8656
• AM82834
• AB0061077
• ST24044295
• 385A448
• SY111667
• DTXSID00625752
• MFCD09831931
• Benzonitrile, 5-acetyl-2-fluoro- (9CI)
• 288309-07-9
• SCHEMBL586822
• AKOS006326842
• DS-17952
• CS-0043851
• DB-347021

• MDL： MFCD09831931
• Inchi： 1S/C9H6FNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3
• InChI Key： IALQSFWZHKEBOR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C)=O)=CC=1C#N

Computed Properties

• Exact Mass: 163.04338
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 1.4

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 5-Acetyl-2-fluorobenzonitrile

Research Brief on 5-Acetyl-2-fluorobenzonitrile (CAS: 288309-07-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

5-Acetyl-2-fluorobenzonitrile (CAS: 288309-07-9) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the acetyl and fluorine substituents, make it a valuable intermediate for the development of novel pharmaceuticals.

Recent studies have highlighted the role of 5-Acetyl-2-fluorobenzonitrile as a key building block in the synthesis of kinase inhibitors and other small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The fluorine atom at the 2-position enhances the compound's metabolic stability and bioavailability, while the acetyl group provides a handle for further chemical modifications.

In addition to its applications in kinase inhibitor development, 5-Acetyl-2-fluorobenzonitrile has been investigated as a precursor for PET (positron emission tomography) radiotracers. A recent preclinical study showed that fluorine-18 labeled derivatives of this compound exhibit excellent brain penetration and binding affinity for neurodegenerative disease targets. This opens new avenues for diagnostic imaging in Alzheimer's and Parkinson's diseases.

The synthetic routes to 5-Acetyl-2-fluorobenzonitrile have been optimized in several recent publications. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis starting from 2-fluorobenzonitrile, with careful control of reaction conditions to minimize byproduct formation. The development of greener synthetic protocols, including catalytic methods, has been a particular focus of recent research efforts.

From a safety and toxicological perspective, recent in vitro studies have shown that 5-Acetyl-2-fluorobenzonitrile has favorable cytotoxicity profiles at concentrations typically used in pharmaceutical applications. However, researchers emphasize the need for comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies when developing derivatives for clinical use.

Looking forward, the unique properties of 5-Acetyl-2-fluorobenzonitrile position it as a valuable scaffold for fragment-based drug discovery. Its moderate molecular weight and good solubility make it particularly suitable for this approach. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, reflecting its growing importance in early-stage drug discovery.

In conclusion, 5-Acetyl-2-fluorobenzonitrile (CAS: 288309-07-9) represents a promising chemical entity with diverse applications in medicinal chemistry. Its recent incorporation into several drug discovery programs underscores its potential, while ongoing research continues to uncover new uses for this versatile building block. Future directions may include exploration of its applications in targeted protein degradation and covalent inhibitor development.